3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 3-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)propan-1-ol
• InChI: InChI=1S/C10H19NO/c12-9-3-6-10-4-1-7-11(10)8-2-5-10/h12H,1-9H2
• InChI Key: ZRBBBQBNEPQGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCN2C1)CCCO

Description

. This compound is characterized by its unique structure, which includes a hexahydro-1H-pyrrolizin ring attached to a propanol group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol typically involves the reaction of hexahydro-1H-pyrrolizin with propanol under specific conditions. The reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as distillation and chromatography, is also common to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(Hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

3-(Hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: The compound is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-(Hexahydro-1H-pyrrolizin-7a-yl)ethanol: Similar structure but with an ethanol group instead of propanol.

3-(Hexahydro-1H-pyrrolizin-7a-yl)butanol: Similar structure but with a butanol group instead of propanol.

Uniqueness

3-(Hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol is unique due to its specific combination of the hexahydro-1H-pyrrolizin ring and propanol group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .